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Compound of Interest

Compound Name: Deceth-3

Cat. No.: B1670125 Get Quote

An In-depth Technical Guide to the Solubility of Deceth-3

Introduction
Deceth-3, a non-ionic surfactant belonging to the ethoxylated fatty alcohol group, is the

polyethylene glycol ether of decyl alcohol.[1][2] Its chemical structure, featuring a hydrophobic

decyl chain and a short hydrophilic polyoxyethylene chain, results in a low Hydrophile-Lipophile

Balance (HLB), approximately 8.6.[3] This amphiphilic nature dictates its function as an

effective emulsifier, wetting agent, and dispersant, particularly in oil-in-water (O/W) emulsions.

[3][4][5]

This technical guide provides a comprehensive overview of the solubility of Deceth-3 in various

organic and inorganic solvent systems. The information is intended for researchers, scientists,

and formulation professionals in the pharmaceutical and cosmetic industries who utilize

Deceth-3 for its surfactant properties.

Physicochemical Properties of Deceth-3
A summary of the key physicochemical properties of Deceth-3 is presented below. These

properties are integral to understanding its solubility behavior.
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Property Value Reference

INCI Name Deceth-3 [3]

Chemical Name
Polyoxyethylene (3) decyl

ether; Ethoxylated C10 alcohol
[3][5]

CAS Number 26183-52-8 [3][6]

Appearance
Clear liquid at room

temperature
[3][5]

Molar Mass Approx. 285 g/mol [3]

HLB Value Approx. 8.6 [3]

Density Approx. 0.93 g/mL (at 25°C) [3]

Solidification Point Approx. -17°C [3]

Solubility Profile of Deceth-3
The solubility of a non-ionic surfactant like Deceth-3 is primarily influenced by its structure, the

polarity of the solvent, and the temperature of the system.[7] The relatively short ethylene oxide

chain in Deceth-3 makes it one of the more lipophilic members of the Deceth series.

Solubility in Inorganic Solvents
In the context of surfactants, "inorganic solvents" primarily refers to aqueous systems.

Water: Deceth-3 exhibits poor solubility in water.[3][4][5] Rather than forming a true solution,

it typically creates cloudy solutions or emulsions.[3][4][8][9] This behavior is characteristic of

low HLB surfactants. One source provides an estimated water solubility of 116.2 mg/L at

25°C.[6] The solubility of non-ionic surfactants in water is known to be significantly affected

by temperature.[7]

Solubility in Organic Solvents
Deceth-3 demonstrates good solubility in a range of organic solvents, particularly those with

lower polarity.
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Alcohols: It has good solubility in low aliphatic alcohols, such as methanol and ethanol.[3]

Other Organic Solvents: One source indicates that triethylene glycol monodecyl ether (a

synonym for Deceth-3) is soluble in alcohols, ketones, and ethers.[10] Generally, non-ionic

surfactants as a class are reported to be soluble in many organic solvents.[11]

Data Presentation: Solubility Tables
The following tables summarize the available quantitative and qualitative solubility data for

Deceth-3.

Table 1: Quantitative Solubility of Deceth-3
Solvent Solvent Class Solubility

Temperature
(°C)

Notes

Water
Inorganic (Polar

Protic)
116.2 mg/L 25

Estimated

value[6]

Table 2: Qualitative Solubility of Deceth-3
Solvent Solvent Class

Solubility
Description

Reference

Water
Inorganic (Polar

Protic)

Poor; forms an

emulsion
[3][5][8][9]

Methanol Organic (Polar Protic) Good [3]

Ethanol Organic (Polar Protic) Good [3]

Alcohols (general) Organic (Polar Protic) Soluble [10]

Ketones
Organic (Polar

Aprotic)
Soluble [10]

Ethers
Organic (Polar

Aprotic)
Soluble [10]

Experimental Protocols for Solubility Determination
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Detailed experimental protocols for determining the solubility of Deceth-3 are not readily

available in the reviewed literature. However, standard methodologies for assessing the

solubility of non-ionic surfactants can be applied. Below are two common protocols.

Protocol 1: Visual Assessment Method (Equilibrium
Solubility)
This method is used to determine the equilibrium solubility at a specific temperature.

Preparation: Add an excess amount of Deceth-3 to a known volume of the selected solvent

in a sealed, temperature-controlled vessel (e.g., a jacketed glass reactor or a vial in a

shaking incubator).

Equilibration: Agitate the mixture at a constant temperature for a prolonged period (e.g., 24-

48 hours) to ensure equilibrium is reached. The system should be protected from light if the

compound is light-sensitive.

Phase Separation: Cease agitation and allow the mixture to stand at the constant

temperature for a sufficient time (e.g., 12-24 hours) to allow the undissolved Deceth-3 to

sediment or separate.

Sampling: Carefully extract an aliquot of the clear, supernatant liquid phase, ensuring no

undissolved material is transferred. A syringe with a solvent-compatible filter (e.g., 0.45 µm

PTFE or PVDF) should be used.

Analysis: Quantify the concentration of Deceth-3 in the aliquot using a suitable analytical

technique. For non-ionic surfactants, methods like High-Performance Liquid

Chromatography with an Evaporative Light Scattering Detector (HPLC-ELSD) or a Charged

Aerosol Detector (CAD) are appropriate, as Deceth-3 lacks a strong UV chromophore.

Calculation: The determined concentration represents the equilibrium solubility of Deceth-3
in that solvent at the specified temperature.

Protocol 2: Turbidimetric Method
This method is particularly useful for aqueous systems where surfactants may form cloudy

solutions or emulsions near their solubility limit. It relies on measuring the turbidity that results
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from phase separation.[7]

Stock Solution Preparation: Prepare a series of solutions of Deceth-3 in the solvent of

interest at various known concentrations.

Instrumentation: Use a turbidity meter or a nephelometer calibrated according to the

manufacturer's instructions.

Measurement: Place each prepared solution in a cuvette and measure its turbidity in

Nephelometric Turbidity Units (NTU). Ensure the temperature is controlled and recorded.

Data Analysis: Plot the measured turbidity (NTU) against the concentration of Deceth-3. The

point at which a sharp and significant increase in turbidity is observed indicates the solubility

limit under the tested conditions. This inflection point signifies the transition from a true

solution to a dispersion or emulsion.

Visualization of Experimental Workflow
The following diagram illustrates a logical workflow for assessing the solubility of a surfactant

like Deceth-3.
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Workflow for Surfactant Solubility Assessment

Start: Select Surfactant
(e.g., Deceth-3) & Solvent

Select Protocol

Visual Assessment
(Equilibrium Method)

 For organic solvents
 & clear endpoints 

Turbidimetric Method

 For aqueous systems
 or emulsions 

1. Add excess surfactant to solvent
2. Equilibrate (24-48h)

 at constant T°
1. Prepare serial dilutions

3. Allow phase separation

4. Filtered sampling of supernatant

5. Quantitative Analysis
(e.g., HPLC-ELSD)

Determine Solubility Limit
(mg/L or % w/w)

2. Measure turbidity (NTU)
 at constant T°

3. Plot Turbidity vs. Concentration

End: Report Data

Click to download full resolution via product page

Workflow for Surfactant Solubility Assessment
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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